Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
Overview
Description
Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate , also known by its IUPAC name methyl 2-azabicyclo[2.2.1]heptane-3-carboxylate , is a chemical compound with the molecular formula C₈H₁₃NO₂ . It belongs to the class of bicyclic compounds and contains an aza nitrogen atom in its structure . The compound is often encountered in research related to organic synthesis and medicinal chemistry.
Synthesis Analysis
The synthesis of Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate can be achieved through various methods. One common approach involves cyclization of suitable precursors, such as cyclopentenes or related compounds, followed by functionalization of the resulting bicyclic intermediate. Palladium-catalyzed aminoacyloxylation reactions have been explored for constructing oxygenated 2-azabicyclo[2.2.1]heptanes, which can serve as precursors to this compound .
Molecular Structure Analysis
The compound’s molecular formula indicates that it consists of eight carbon atoms, thirteen hydrogen atoms, one nitrogen atom, and two oxygen atoms. The bicyclic structure features a seven-membered ring with an embedded nitrogen atom. The carboxylate group is attached to the third carbon of the bicyclo[2.2.1]heptane ring .
Physical And Chemical Properties Analysis
Scientific Research Applications
Microwave-Assisted Synthesis
Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate derivatives can be synthesized using microwave-assisted methods. An example is the synthesis of methyl (1S,2R,4S,5S)-7-aza-5-hydroxybicyclo[2.2.1]heptane-2-carboxylate through a stereoselective substitution reaction, showcasing the efficiency of microwave-assisted conditions in such syntheses (Onogi, Higashibayashi, & Sakurai, 2012).
Asymmetric Synthesis in Aqueous Solution
The compound is also used in the asymmetric synthesis of bicyclic amino acid derivatives via Aza-Diels-Alder reactions, demonstrating its utility in creating chiral compounds in organic synthesis (Waldmann & Braun, 1991).
Synthesis of Enantiopure Analogues
Research includes the synthesis of enantiopure analogues of 3-hydroxyproline, starting with Diels–Alder reactions involving methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate derivatives. This highlights its role in the synthesis of stereochemically complex molecules (Avenoza et al., 2002).
Organic Chemistry Applications
It's used in the development of α-amino ketones by acylation of related compounds, revealing its versatility in organic synthesis and the formation of new chemical structures (Avenoza, Busto, & Peregrina, 2002).
Structural Analysis
Structural analysis of derivatives like methyl N-phosphorylated 2-azabicyclo[2.2.1]heptane-3-carboxylates is another application, utilizing techniques like X-ray crystallography to understand the compound's properties (Sousa et al., 2012).
Synthesis of Bicyclic Tetrahydrofuran-Fused β-Lactams
Its derivatives are instrumental in the synthesis of bicyclic tetrahydrofuran-fused β-lactams, which are significant in drug design due to their structural and functional properties (Mollet, D’hooghe, & Kimpe, 2012).
Safety and Hazards
- Hazard Statements : It is classified as a warning substance according to the Globally Harmonized System (GHS). Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .
- Precautionary Statements : Handling precautions include avoiding inhalation, skin contact, and eye exposure. Proper protective measures (PPE) should be taken during handling .
properties
IUPAC Name |
methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c1-11-8(10)7-5-9-3-2-6(7)4-9/h6-7H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVBCACDXSOCLCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CN2CCC1C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50557791 | |
Record name | Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50557791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate | |
CAS RN |
121564-88-3 | |
Record name | Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50557791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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